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Compound of Interest

Compound Name: Formylhydrazine

Cat. No.: B046547

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a
formal risk assessment or the guidance of a qualified safety professional. Always consult the
most current Safety Data Sheet (SDS) and relevant institutional and regulatory guidelines
before handling formylhydrazine.

Introduction

Formylhydrazine (CAS No. 624-84-0), also known as formic acid hydrazide, is a versatile
intermediate used in the synthesis of various heterocyclic compounds, including triazoles and
tetrazoles, which are significant in drug development and other chemical industries.[1]
However, its structural similarity to other hydrazine derivatives necessitates a thorough
understanding and strict adherence to safety and handling precautions due to its potential
toxicity and reactivity. This guide provides an in-depth overview of the known hazards of
formylhydrazine and detailed recommendations for its safe handling, storage, and emergency
management.

Physicochemical and Toxicological Properties

A clear understanding of the fundamental properties of formylhydrazine is the first step in
ensuring its safe use.

Physicochemical Data

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b046547?utm_src=pdf-interest
https://www.benchchem.com/product/b046547?utm_src=pdf-body
https://www.benchchem.com/product/b046547?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/formylhydrazine-dic6089.html
https://www.benchchem.com/product/b046547?utm_src=pdf-body
https://www.benchchem.com/product/b046547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

Molecular Formula CH4N20 [2]

Molecular Weight 60.06 g/mol [2]
White to yellow crystalline solid

Appearance [2][3]
or flakes

Melting Point 51-58°C (123.8-136.4 °F) [4]

Boiling Point 90 °C (194 °F) at 0.7 mmHg [2]

Flash Point 112 °C (233.6 °F) [4]

N Soluble in water, ethanol,

Solubility [2][3]

ether, and chloroform
o Hygroscopic (absorbs moisture
Hygroscopicity [11[3]

from the air)

Toxicological Data

Formylhydrazine is classified as a hazardous substance and is a suspected carcinogen.[1]

Acute exposure can cause irritation to the skin, eyes, and respiratory tract.[1]
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Hazard Classification Description Reference(s)
Acute Oral Toxicity Category 4 [4]
Acute Dermal Toxicity Category 4 [4]
Acute Inhalation Toxicity Category 4 (Dusts and Mists) [4]

. ) o Category 2 (Causes skin
Skin Corrosion/Irritation o [4]
irritation)

. o Category 2 (Causes serious
Serious Eye Damage/Irritation o [4]
eye irritation)

Specific Target Organ Toxicity Category 3 (Respiratory )

(Single Exposure) system)

Suspected carcinogen based

on animal studies and

structural similarity to other

) o carcinogenic hydrazine
Carcinogenicity o o ] [11[3]

derivatives. Administration of
formylhydrazine in drinking

water induced lung tumors in

mice.

Hazard Identification and Risk Assessment

A thorough risk assessment should be conducted before any work with formylhydrazine
begins. This involves identifying potential hazards and evaluating the risks associated with the
planned procedures.

Primary Hazards

 Toxicity: Harmful if swallowed, in contact with skin, or inhaled.[1][4]
e lIrritation: Causes skin, eye, and respiratory irritation.[1][4]

o Carcinogenicity: Suspected human carcinogen.[1]
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» Reactivity: Stable under normal conditions but is sensitive to moisture.[1][3] It is incompatible
with strong oxidizing agents and strong bases.[4]

» Flammability: Flammable, with a flash point of 112 °C.[4]

Safe Handling and Personal Protective Equipment
(PPE)

Strict adherence to safe handling procedures and the use of appropriate personal protective
equipment are crucial to minimize exposure.

Engineering Controls

o Ventilation: All work with formylhydrazine should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[5]

o Eyewash Stations and Safety Showers: Eyewash stations and safety showers must be
readily accessible in the immediate work area.[4]

| : . PPE)

PPE Category Specification Reference(s)
_ Chemical safety goggles or a
Eye/Face Protection ) [4]
face shield.

Chemical-resistant gloves
Skin Protection (e.g., nitrile rubber) and a lab [4]

coat.

A NIOSH/MSHA-approved

respirator is required if working
Respiratory Protection outside of a fume hood or if [4]

dusts/aerosols may be

generated.

Storage and Disposal

Proper storage and disposal are critical to prevent accidents and environmental contamination.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://wap.guidechem.com/encyclopedia/formylhydrazine-dic6089.html
https://pubmed.ncbi.nlm.nih.gov/678435/
https://oehha.ca.gov/sites/default/files/media/2025-08/CarcinogenicityN-methyl-N-formylhydrazine%2082925.pdf
https://oehha.ca.gov/sites/default/files/media/2025-08/CarcinogenicityN-methyl-N-formylhydrazine%2082925.pdf
https://www.benchchem.com/product/b046547?utm_src=pdf-body
https://www.benchchem.com/product/b046547
https://oehha.ca.gov/sites/default/files/media/2025-08/CarcinogenicityN-methyl-N-formylhydrazine%2082925.pdf
https://oehha.ca.gov/sites/default/files/media/2025-08/CarcinogenicityN-methyl-N-formylhydrazine%2082925.pdf
https://oehha.ca.gov/sites/default/files/media/2025-08/CarcinogenicityN-methyl-N-formylhydrazine%2082925.pdf
https://oehha.ca.gov/sites/default/files/media/2025-08/CarcinogenicityN-methyl-N-formylhydrazine%2082925.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Storage

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong bases.[1][4]

o Keep containers tightly closed to prevent moisture absorption.[1]

o Store in a designated, labeled area.

Disposal

o Dispose of formylhydrazine and any contaminated materials as hazardous waste in
accordance with all local, state, and federal regulations.

» Do not dispose of down the drain or in regular trash.

Emergency Procedures

Preparedness for potential emergencies is a key component of a comprehensive safety plan.

First-Aid Measures
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Exposure Route First-Aid Procedure Reference(s)

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [4]
upper and lower eyelids. Seek

immediate medical attention.

Immediately wash off with
soap and plenty of water while

Skin Contact removing all contaminated [4]
clothing. Seek medical

attention.

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o ) ] [4]
respiration. Seek immediate

medical attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [6]

Rinse mouth with water. Seek

immediate medical attention.

Fire-Fighting Measures
» Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or appropriate foam.[4]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE, including
respiratory protection.
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e Containment and Cleaning: For solid spills, carefully sweep up the material to avoid
generating dust and place it in a suitable, labeled container for disposal. For liquid spills,
absorb with an inert material and place in a container for disposal.

e Environmental Precautions: Prevent the spill from entering drains or waterways.

Experimental Protocols

Detailed and specific experimental protocols are essential for ensuring safety and
reproducibility. The following are generalized protocols that should be adapted to specific
laboratory conditions and procedures.

Protocol for a General Handling and Weighing
Procedure

e Preparation:

[e]

Ensure the chemical fume hood is certified and functioning correctly.

[e]

Don all required PPE (lab coat, gloves, safety goggles).

o

Designate a specific area within the fume hood for handling formylhydrazine.

[¢]

Prepare all necessary equipment (spatula, weighing paper/boat, container for the weighed
compound) within the fume hood.

e Handling:
o Retrieve the formylhydrazine container from its storage location.
o Open the container slowly inside the fume hood.

o Carefully dispense the desired amount of formylhydrazine onto the weighing paper/boat
using a clean spatula.

o Avoid generating dust. If any dust is generated, ensure it is contained within the fume
hood.
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e Post-Handling:
o Securely close the formylhydrazine container.
o Clean any minor spills within the fume hood immediately using appropriate procedures.
o Decontaminate the spatula and any other reusable equipment.

o Dispose of weighing paper and any other contaminated disposable materials in the
designated hazardous waste container.

o Wipe down the work surface in the fume hood.

o Remove PPE in the correct order to avoid self-contamination and dispose of gloves in the
hazardous waste.

o Wash hands thoroughly with soap and water.

Visualizations
Emergency Response Workflow
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Formylhydrazine Incident

(Spill, Exposure, Fire)
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Caption: Emergency response workflow for incidents involving formylhydrazine.
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Plausible Metabolic Toxicity Pathway

Click to download full resolution via product page

Caption: A plausible metabolic pathway for formylhydrazine-induced toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Formylhydrazine: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b04654 7#safety-and-handling-precautions-for-
formylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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